Cas no 2228806-64-0 (3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol)

• Product Name: 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol
• CAS No: 2228806-64-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6593187
• PubChem ID: 165630677
• Update Time: 2025-05-20

3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol
• 2228806-64-0
• EN300-1948027

• Inchi： 1S/C7H13F2NO/c8-7(9)1-5(2-7)6(3-10)4-11/h5-6,11H,1-4,10H2
• InChI Key： FLBLYOVQHMCBTO-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CO)CN)C1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol

Introduction to 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol (CAS No. 2228806-64-0)

3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228806-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif comprising an amino group, a propan-1-ol backbone, and a 3,3-difluorocyclobutyl substituent. The presence of fluorine atoms in the cyclobutyl ring introduces intriguing electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The structural configuration of 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol is particularly noteworthy due to its potential biological activity. The combination of an amino group and a hydroxyl group provides multiple sites for functionalization, enabling the synthesis of complex derivatives with tailored pharmacological properties. Furthermore, the 3,3-difluorocyclobutyl moiety has been extensively studied for its ability to modulate metabolic stability and binding affinity in drug candidates. Recent advances in computational chemistry have highlighted the favorable interactions this moiety can exhibit with biological targets, suggesting its utility in designing next-generation small-molecule drugs.

In the realm of drug discovery, 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol serves as a versatile intermediate in the synthesis of pharmacophores targeting various disease pathways. For instance, its structural framework has been explored in the development of inhibitors for enzymes involved in inflammatory responses and metabolic disorders. The fluorine atoms in the cyclobutyl ring contribute to enhanced lipophilicity and metabolic resistance, key factors in improving drug bioavailability and duration of action. Such attributes have positioned this compound as a promising candidate for further medicinal chemistry investigations.

Recent studies have demonstrated the utility of 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol in the synthesis of novel antimicrobial agents. The unique steric environment created by the 3,3-difluorocyclobutyl group disrupts bacterial cell wall synthesis by interfering with essential enzymatic pathways. Preliminary experimental data indicate that derivatives of this compound exhibit potent activity against multidrug-resistant strains of Gram-positive bacteria. This finding underscores the importance of fluorinated heterocycles in developing antibiotics that can overcome existing resistance mechanisms.

The synthetic methodologies for preparing 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable production processes. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry during synthesis. Such improvements are crucial for pharmaceutical applications where precise molecular architecture is essential for biological activity.

The role of computational modeling in optimizing derivatives of CAS No. 2228806-64-0 cannot be overstated. Advanced molecular dynamics simulations have been employed to predict binding affinities and interactions with target proteins. These simulations provide critical insights into how structural modifications can enhance potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce time-to-market for new drug candidates.

Future directions in the study of 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol include exploring its potential in oncology research. The compound’s ability to modulate enzyme activity has led to investigations into its efficacy as an anticancer agent. Preclinical studies are underway to evaluate its effects on key signaling pathways involved in tumor growth and progression. The incorporation of fluorine atoms into drug molecules has historically shown promise in oncology due to their ability to enhance drug-receptor interactions and improve pharmacokinetic profiles.

The environmental impact of fluorinated compounds is another important consideration in their development and application. While fluorine atoms offer numerous advantages from a pharmacological perspective, their persistence in the environment necessitates careful evaluation during drug design. Researchers are increasingly adopting green chemistry principles to minimize waste and develop more sustainable synthetic routes for compounds like CAS No. 2228806-64-0. This approach ensures that innovation in drug discovery aligns with broader sustainability goals.

In conclusion, 3-amino-2-(3,3-difluorocyclobutyl)propan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as a synthetic intermediate and lead compound continues to drive innovation across multiple therapeutic areas. As research progresses, this compound will likely play an integral role in shaping the future landscape of drug development.